![molecular formula C9H14N2O2 B2926361 N-[(1-Methyl-2-oxopyrrolidin-3-yl)methyl]prop-2-enamide CAS No. 2411288-04-3](/img/structure/B2926361.png)
N-[(1-Methyl-2-oxopyrrolidin-3-yl)methyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1-Methyl-2-oxopyrrolidin-3-yl)methyl]prop-2-enamide, also known as MPMP, is a small molecule inhibitor that has been studied for its potential therapeutic applications. MPMP has been found to inhibit the activity of a specific enzyme, which makes it a promising candidate for the treatment of various diseases.
Mechanism of Action
N-[(1-Methyl-2-oxopyrrolidin-3-yl)methyl]prop-2-enamide inhibits the activity of acetylcholinesterase by binding to the active site of the enzyme. This binding prevents the enzyme from breaking down acetylcholine, leading to increased levels of acetylcholine in the brain. This increased acetylcholine can improve cognitive function, making this compound a potential treatment for diseases such as Alzheimer's and Parkinson's.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase, this compound has been found to have antioxidant properties. This antioxidant activity can help protect cells from damage caused by free radicals, which can contribute to the development of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(1-Methyl-2-oxopyrrolidin-3-yl)methyl]prop-2-enamide in lab experiments is its specificity for acetylcholinesterase. This specificity allows researchers to study the effects of inhibiting this enzyme without affecting other biochemical pathways. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been found to be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-[(1-Methyl-2-oxopyrrolidin-3-yl)methyl]prop-2-enamide. One potential direction is the development of more potent and selective inhibitors of acetylcholinesterase. Another direction is the study of this compound's potential therapeutic applications in other diseases, such as Huntington's disease and multiple sclerosis. Additionally, the development of new methods for synthesizing this compound could lead to improved yields and lower costs for this compound.
Synthesis Methods
N-[(1-Methyl-2-oxopyrrolidin-3-yl)methyl]prop-2-enamide can be synthesized through a multi-step process involving the reaction of several chemical compounds. The synthesis of this compound involves the reaction of 1-methyl-2-pyrrolidinone with allyl bromide to form N-allyl-1-methyl-2-pyrrolidinone. This compound is then reacted with acryloyl chloride to form this compound.
Scientific Research Applications
N-[(1-Methyl-2-oxopyrrolidin-3-yl)methyl]prop-2-enamide has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been found to inhibit the activity of an enzyme called acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase activity can lead to increased levels of acetylcholine in the brain, which can improve cognitive function.
Properties
IUPAC Name |
N-[(1-methyl-2-oxopyrrolidin-3-yl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2/c1-3-8(12)10-6-7-4-5-11(2)9(7)13/h3,7H,1,4-6H2,2H3,(H,10,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZLOVCYRTXYQFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(C1=O)CNC(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.